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Compound of Interest

Compound Name: Cyclohexylsilane

Cat. No.: B098443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,

purity grades, synthesis, and analysis of cyclohexylsilane (CAS No. 18162-96-4). This

information is critical for researchers and professionals in drug development and other scientific

fields who require high-purity organosilane compounds.

Commercial Availability
Cyclohexylsilane is available from a select number of chemical suppliers specializing in fine

and research chemicals. While specific purity grades are not always publicly listed and may

require direct inquiry, the compound can be sourced for laboratory and development purposes.

Below is a summary of known suppliers.
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Supplier Website CAS Number Notes

HANGZHOU LEAP

CHEM CO., LTD.
echemi.com 18162-96-4

Listed as a trader of

cyclohexylsilane.

Purity and

specifications should

be confirmed upon

inquiry.

EvitaChem evitachem.com 18162-96-4

Lists cyclohexylsilane

as in stock.[1]

Researchers should

contact the supplier

for detailed purity

information.

Note: The availability and product specifications from chemical suppliers are subject to change.

It is highly recommended to contact the suppliers directly to obtain the most current

information, including technical data sheets (TDS) and certificates of analysis (CoA).

Purity Grades and Analysis
Detailed purity specifications for commercially available cyclohexylsilane are not readily

available in public documentation. Purity is typically determined by the synthetic route and

subsequent purification methods. For research and development applications, a high purity of

≥98% is often required.

Analytical Methods for Purity Determination:

While specific analytical protocols for cyclohexylsilane are not widely published, standard

methods for volatile organosilanes can be employed to assess its purity.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary technique for

determining the purity of volatile compounds like cyclohexylsilane. It allows for the

separation of the main component from impurities and their subsequent identification by

mass spectrometry. The choice of column and temperature program would need to be
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optimized for the specific volatility of cyclohexylsilane. Several studies have demonstrated

the use of GC-MS for the analysis of other silane compounds, indicating its applicability.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are

powerful tools for structural confirmation and purity assessment. The presence of

unexpected signals can indicate impurities. For silanes, ²⁹Si NMR can provide valuable

information about the silicon environment and the presence of any siloxane or other silicon-

containing impurities.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to confirm the presence

of characteristic functional groups in cyclohexylsilane, such as the Si-H bond, which has a

distinctive stretching frequency.

Experimental Protocols
Representative Synthesis of Cyclohexylsilane:

A common method for the synthesis of cyclohexylsilane involves the reduction of a

corresponding halosilane precursor. The following protocol is based on a documented

synthesis route.

Reaction: C₆H₁₁SiCl₃ + 3 LiAlH₄ → C₆H₁₁SiH₃ + 3 LiCl + 3 AlH₃

Materials:

Cyclohexyltrichlorosilane

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether or other suitable aprotic solvent

Standard Schlenk line and glassware for air-sensitive reactions

Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), a solution of cyclohexyltrichlorosilane in

anhydrous diethyl ether is prepared in a flame-dried, three-necked flask equipped with a

dropping funnel, condenser, and magnetic stirrer.
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The flask is cooled in an ice bath.

A solution of lithium aluminum hydride in anhydrous diethyl ether is slowly added to the

stirred solution of cyclohexyltrichlorosilane via the dropping funnel. The reaction is

exothermic and the addition rate should be controlled to maintain a gentle reflux.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for several hours to ensure the reaction goes to completion.

The reaction is carefully quenched by the slow, dropwise addition of a saturated aqueous

solution of sodium sulfate or by following established procedures for quenching LiAlH₄

reactions.

The resulting mixture is filtered to remove the inorganic salts.

The ethereal solution is then carefully distilled to isolate the cyclohexylsilane product. Due

to the sensitivity of the Si-H bond, distillation should be performed under reduced pressure

and at a moderate temperature.

Purity Verification Workflow:

The following diagram illustrates a logical workflow for researchers to source and verify the

purity of cyclohexylsilane for experimental use.
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Caption: Workflow for Sourcing and Purity Verification of Cyclohexylsilane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b098443?utm_src=pdf-body-img
https://www.benchchem.com/product/b098443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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